Cas no 55432-13-8 (1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-(3-methylphenyl)-)

• Product Name: 1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-(3-methylphenyl)-
• CAS No: 55432-13-8
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 351958
• PubChem ID: 20324589
• Update Time: 2025-04-19

1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-(3-methylphenyl)-
• 2-[3-(4-chlorophenyl)-1-(3-methylphenyl)pyrazol-4-yl]acetic acid
• DTXSID30605340
• 55432-13-8
• 2-(3-(4-Chlorophenyl)-1-(m-tolyl)-1H-pyrazol-4-yl)acetic acid
• SCHEMBL11153037
• [3-(4-Chlorophenyl)-1-(3-methylphenyl)-1H-pyrazol-4-yl]acetic acid

• Inchi： 1S/C18H15ClN2O2/c1-12-3-2-4-16(9-12)21-11-14(10-17(22)23)18(20-21)13-5-7-15(19)8-6-13/h2-9,11H,10H2,1H3,(H,22,23)
• InChI Key： HEAPZVXRRLGBSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(CC(=O)O)=CN(C2C=CC=C(C)C=2)N=1

Computed Properties

• Exact Mass: 326.08235
• Monoisotopic Mass: 326.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12